Cas no 876151-66-5 (1,3,7-trimethyl-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

• Product Name: 1,3,7-trimethyl-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• CAS No: 876151-66-5
• MF: C₂₃H₂₃N₅O₃
• MW: 417.460424661636
• CID: 5510498
• Update Time: 2025-07-13

1,3,7-trimethyl-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• Pyrimido[2,1-f]purine-2,4(1H,3H)-dione, 6,7,8,9-tetrahydro-1,3,7-trimethyl-9-(4-phenoxyphenyl)-
• 1,3,7-trimethyl-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

• Inchi： 1S/C23H23N5O3/c1-15-13-27(16-9-11-18(12-10-16)31-17-7-5-4-6-8-17)22-24-20-19(28(22)14-15)21(29)26(3)23(30)25(20)2/h4-12,15H,13-14H2,1-3H3
• InChI Key： QECMCCKGQXXHBQ-UHFFFAOYSA-N
• SMILES： N12CC(C)CN(C3=CC=C(OC4=CC=CC=C4)C=C3)C1=NC1=C2C(=O)N(C)C(=O)N1C

Additional information on 1,3,7-trimethyl-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

Introduction to 1,3,7-trimethyl-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g][purine]-2,4-dione (CAS No. 876151-66-5)

1,3,7-trimethyl-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g][purine]-2,4-dione is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the pyrimido[1,2-g][purine] scaffold, which is a privileged structure known for its biological activity and potential therapeutic applications. The presence of multiple substituents such as trimethyl groups, a phenoxyphenyl moiety, and specific nitrogen-containing rings contributes to its distinctive chemical and biological properties.

The synthesis and characterization of this compound have been the focus of several research studies aimed at exploring its pharmacological potential. The CAS No. 876151-66-5 provides a unique identifier for this substance, facilitating its recognition and study in academic and industrial settings. The molecular structure of 1,3,7-trimethyl-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g][purine]-2,4-dione encompasses a fused pyrimidine and purine ring system, which is a hallmark of many bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. The phenoxyphenyl group in particular has been identified as a key pharmacophore that can interact with proteins and enzymes involved in critical cellular pathways. This has opened up avenues for investigating the compound's potential in treating a range of diseases.

In the context of drug discovery, the trimethyl groups attached to the pyrimidine ring contribute to the compound's lipophilicity and solubility characteristics. These properties are crucial for determining the compound's bioavailability and pharmacokinetic behavior. The synthesis of this molecule involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity.

One of the most promising applications of 1,3,7-trimethyl-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g][purine]-2,4-dione is in the development of novel therapeutic agents targeting cancer and inflammatory diseases. Preliminary studies have shown that this compound exhibits inhibitory activity against certain kinases and enzymes that are overexpressed in tumor cells. Additionally，it has demonstrated anti-inflammatory properties by modulating cytokine production and immune cell function.

The role of phenoxyphenyl derivatives in medicinal chemistry has been well-documented due to their ability to engage with biological targets in unique ways. The electronic and steric properties of this moiety allow it to interact with pockets on proteins that are otherwise difficult to access with simpler aromatic compounds. This has led to the development of highly specific inhibitors with improved efficacy.

Another area of interest is the potential use of this compound as an intermediate in the synthesis of more complex drug candidates. The structural framework provided by 1，3，7-trimethyl-9-(4-phenoxyphenyl)-1 H， 2 H， 3 H， 4 H， 6 H， 7 H， 8 H， 9 H -pyrimido [ 1 ， 2 - g ] [ purine ] - 2 ， 4 - dione offers flexibility for further derivatization without compromising its core pharmacological activity. This makes it an attractive scaffold for medicinal chemists looking to develop next-generation therapeutics.

The investigation into the metabolic stability and toxicity profile of this compound is also ongoing. Understanding how the body processes 1，3，7-trimethyl-9-(4-phenoxyphenyl)-1 H， 2 H， 3 H， 4 H， 6 H， 7 H， 8 H， 9 H -pyrimido [ 1 ， 2 - g ] [ purine ] - 2 ， 4 - dione is essential for determining its safety and potential side effects before moving into clinical trials. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are being employed to study its degradation pathways.

In conclusion,1，3，7-trimethyl-9-(4-phenoxyphenyl)-1 H， 2 H， 3 H， 4 H， 6 H， 7 H،8Ｈ、9Ｈ-pyrimido[１、２-g][purine]-２、４-dione (CAS No.876151-66-5) represents a significant advancement in medicinal chemistry with its complex structure and promising biological activities。 Further research is warranted to fully elucidate its therapeutic potential and optimize its pharmacological properties for clinical applications。